Cas no 431046-87-6 (2-(4-tert-Butylphenoxy)propanoyl chloride)

2-(4-tert-Butylphenoxy)propanoyl chloride structure
431046-87-6 structure
Product Name:2-(4-tert-Butylphenoxy)propanoyl chloride
CAS No:431046-87-6
MF:C13H17ClO2
MW:240.725883245468
MDL:MFCD11940855
CID:3511830
PubChem ID:10444343
Update Time:2025-04-21

2-(4-tert-Butylphenoxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • PROPANOYL CHLORIDE, 2-[4-(1,1-DIMETHYLETHYL)PHENOXY]-
    • 2-(4-tert-butylphenoxy)propanoyl chloride
    • BBL014881
    • VS-04674
    • MFCD11940855
    • AKOS005173225
    • 431046-87-6
    • STL197290
    • ALBB-011237
    • H26258
    • 2-(4-tert-Butylphenoxy)propanoyl chloride
    • MDL: MFCD11940855
    • Inchi: 1S/C13H17ClO2/c1-9(12(14)15)16-11-7-5-10(6-8-11)13(2,3)4/h5-9H,1-4H3
    • InChI Key: BYCKTHKLECXCHD-UHFFFAOYSA-N
    • SMILES: C(Cl)(=O)C(OC1=CC=C(C(C)(C)C)C=C1)C

Computed Properties

  • Exact Mass: 240.0917075Da
  • Monoisotopic Mass: 240.0917075Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

2-(4-tert-Butylphenoxy)propanoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T280260-250mg
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431046-87-6
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$ 275.00 2022-06-02
TRC
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$ 450.00 2022-06-02
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$ 720.00 2022-06-02
abcr
AB378873-500 mg
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€254.60 2023-02-20
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€322.50 2023-05-19
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